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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Thulium-Doped Fiber Amplifiers

(TDFAs) for high-power laser applications. This document details the fundamental principles,

performance characteristics, and experimental protocols relevant to researchers and

professionals working in fields requiring high-power laser sources in the ~2 µm wavelength

region, such as advanced spectroscopy, materials processing, and medical laser applications.

Introduction to High-Power TDFAs
Thulium-doped fiber amplifiers (TDFAs) are a key enabling technology for generating high-

power laser radiation in the eye-safe spectral region from approximately 1.7 µm to 2.1 µm.[1]

This wavelength range is of significant interest for a variety of applications due to the strong

absorption by water and certain polymers.[2] High-power TDFAs are capable of delivering

output powers ranging from watts to hundreds of watts, making them suitable for demanding

applications in research and industry.[1][3]

The operation of a TDFA is based on the amplification of a seed laser signal through a thulium-

doped optical fiber, which is optically pumped by a high-power laser diode. The choice of pump

wavelength, typically around 793 nm or 1550 nm, excites the thulium ions to higher energy

levels, creating a population inversion that enables stimulated emission and amplification of the

signal light.[1][4]
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Performance Characteristics of High-Power TDFAs
The performance of a high-power TDFA is characterized by several key parameters that

determine its suitability for specific applications. These include output power, gain, noise figure,

and spectral bandwidth. The following tables summarize typical performance data for high-

power TDFA systems.

Table 1: High-Power TDFA Performance Parameters

Parameter Typical Value Conditions/Remarks

Output Power >1 W to >100 W

Dependent on pump power

and amplifier design (e.g.,

single-stage, multi-stage

MOPA).[1][3]

Gain 10 dB to >30 dB
Varies with input signal power

and pump power.[5]

Noise Figure (NF) 4 dB to 6 dB

Lower noise figures are critical

for applications requiring high

signal-to-noise ratios.[5]

Operating Wavelength 1800 nm to 2050 nm

The specific gain spectrum

depends on the host material

of the thulium-doped fiber.[4]

Slope Efficiency ~30% to >50%

Represents the efficiency of

converting pump power to

signal power.[1]

Table 2: Example Performance of a High-Power TDFA System
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Parameter Value

Seed Laser Wavelength 1940 nm

Seed Laser Power 100 mW

Pump Wavelength 793 nm

Pump Power 200 W

TDFA Output Power 90 W[1]

Slope Efficiency 56.7%[1]

Gain ~29.5 dB

Noise Figure ~5 dB

Experimental Protocols
This section provides detailed protocols for the characterization and application of high-power

TDFAs.

Protocol for Characterization of a High-Power TDFA
This protocol outlines the steps to measure the key performance parameters of a high-power

TDFA, including output power, gain, and noise figure.

Materials:

Thulium-Doped Fiber Amplifier (TDFA) system

Seed laser source (e.g., tunable laser or laser diode) operating within the TDFA gain

bandwidth

High-power pump laser diode with appropriate driver

Optical spectrum analyzer (OSA)

Optical power meter
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Fiber optic components (isolators, couplers, patch cables)

Safety equipment (laser safety goggles)

Procedure:

System Setup:

Connect the seed laser to the input of the TDFA through an optical isolator to prevent

back-reflections.

Connect the pump laser to the pump input of the TDFA.

Connect the output of the TDFA to an optical power meter and an OSA through a

calibrated optical coupler or attenuator to avoid damaging the measurement equipment.

Ensure all fiber connections are clean and properly mated.

Power on all equipment and allow for a warm-up period to ensure stable operation.

Output Power and Gain Measurement:

Set the seed laser to the desired wavelength and a known input power level (e.g., 0 dBm).

Measure the input power to the TDFA using the power meter.

Gradually increase the pump laser power in discrete steps.

At each pump power level, record the output power from the TDFA using the power meter.

Calculate the gain at each pump power level using the formula: Gain (dB) = Output Power

(dBm) - Input Power (dBm)

Plot the output power and gain as a function of pump power.

Noise Figure Measurement (Gain Method):

The noise figure can be estimated using the gain method with an OSA. This method relies

on measuring the amplified spontaneous emission (ASE) noise generated by the amplifier.
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[6]

With the seed laser turned on, measure the output spectrum using the OSA.

Measure the signal power (Psig_out) and the ASE power spectral density (PASE) at a

wavelength close to the signal wavelength.

The noise figure is calculated using the following formula: NF (dB) = 10 * log10 [ (PASE /

(h * ν * Δν)) + 1 / G ] where:

h is Planck's constant

ν is the optical frequency

Δν is the resolution bandwidth of the OSA

G is the gain of the amplifier

Expected Results:

The experiment should yield a set of characteristic curves for the TDFA, showing the

relationship between pump power, output power, and gain. The noise figure measurement will

provide an indication of the amplifier's noise performance.

Protocol for a High-Power TDFA in a Materials
Processing Application
This protocol provides a general workflow for using a high-power TDFA for a materials

processing application, such as polymer welding or cutting.

Materials:

High-power TDFA system (e.g., >20 W output power)

Seed laser source

Focusing optics (e.g., lens or scanner head)
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Material sample to be processed

Translation stage or robotic arm for sample movement

Safety enclosure and appropriate laser safety measures

Procedure:

System Setup and Calibration:

Set up the high-power TDFA and focusing optics within a laser-safe enclosure.

Align the output beam of the TDFA through the focusing optics to achieve the desired spot

size on the material sample.

Calibrate the laser power at the sample surface using a power meter.

Parameter Optimization:

Begin with a low laser power and a high scanning speed.

Perform a series of test runs on a sacrificial piece of the material to determine the optimal

processing parameters (laser power, scanning speed, spot size) for the desired outcome

(e.g., clean cut, strong weld).

Vary one parameter at a time while keeping others constant to understand its effect on the

process.

Material Processing:

Mount the target material sample on the translation stage.

Program the desired processing path into the motion control system.

Set the TDFA to the optimized laser power.

Initiate the processing sequence, ensuring all safety protocols are followed.

Post-Processing Analysis:
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After processing, carefully inspect the material sample.

Use appropriate analytical techniques (e.g., microscopy, mechanical testing) to evaluate

the quality of the cut or weld.

Visualizations
TDFA Energy Level and Pumping Scheme
The following diagram illustrates the simplified energy level structure of Thulium (Tm³⁺) ions in

a silica fiber and a common pumping scheme for high-power applications. The 793 nm pump

excites ions from the ground state (³H₆) to a higher energy level (³H₄). A non-radiative decay

populates the upper laser level (³F₄), from which stimulated emission at ~2 µm occurs,

returning the ion to the ground state.
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Caption: Simplified energy level diagram of a Thulium-doped fiber amplifier.

Experimental Workflow for TDFA Characterization
This diagram outlines the logical flow of the experimental protocol for characterizing a high-

power TDFA.
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System Setup

Measurements

Data Analysis

Connect Seed Laser & Isolator

Connect Pump Laser

Connect Output to Power Meter & OSA

Power On & Stabilize

Set Seed Power & Wavelength

Increment Pump Power

Record Output Power

Measure Output Spectrum (OSA)

Repeat for each pump step

Calculate Gain Calculate Noise Figure

Plot Performance Curves
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Caption: Workflow for the characterization of a high-power TDFA.
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Logical Relationship in a Master Oscillator Power
Amplifier (MOPA) Configuration
High-power TDFAs are often implemented in a Master Oscillator Power Amplifier (MOPA)

configuration to achieve high output powers while maintaining good beam quality. This diagram

illustrates the logical relationship between the components in a typical MOPA setup.

Master Oscillator

Amplifier Stages

Output

Low Power
Seed Laser

Optical Isolator

TDFA Pre-Amplifier

Optical Isolator

High-Power TDFA

High Power
Amplified Beam
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Caption: Logical diagram of a high-power TDFA in a MOPA configuration.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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